Cas no 821799-22-8 (2-Penten-1-ol, 5-phenyl-3-(trifluoromethyl)-, acetate, (2E)-)

• Product name: 2-Penten-1-ol, 5-phenyl-3-(trifluoromethyl)-, acetate, (2E)-
• CAS No: 821799-22-8
• MF: C₁₂H₁₃OF₃^.C₂H₄O₂
• MW: 290.27818
• CID: 696322
• PubChem ID: 71419729

2-Penten-1-ol, 5-phenyl-3-(trifluoromethyl)-, acetate, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Penten-1-ol, 5-phenyl-3-(trifluoromethyl)-, acetate, (2E)-
• acetic acid,5-phenyl-3-(trifluoromethyl)pent-2-en-1-ol
• 821799-22-8
• Acetic acid--5-phenyl-3-(trifluoromethyl)pent-2-en-1-ol (1/1)
• DTXSID30838959

• Inchi： InChI=1S/C12H13F3O.C2H4O2/c13-12(14,15)11(8-9-16)7-6-10-4-2-1-3-5-10;1-2(3)4/h1-5,8,16H,6-7,9H2;1H3,(H,3,4)
• InChI Key： VEMOHJKVFHNQOP-UHFFFAOYSA-N
• SMILES： CC(=O)O.C1=CC=C(C=C1)CCC(=CCO)C(F)(F)F

Computed Properties

• Exact Mass: 290.11297889g/mol
• Monoisotopic Mass: 290.11297889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.5Ų